4-amino-1-ethyl-1H-pyrazole-3-carbonitrile
Overview
Description
4-amino-1-ethyl-1H-pyrazole-3-carbonitrile, also known as APC, is a chemical compound that has shown promising results in scientific research. APC belongs to the pyrazole family and is widely used in the pharmaceutical industry for its potential therapeutic properties.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-amino-1-ethyl-1H-pyrazole-3-carbonitrile, focusing on six unique applications:
Pharmaceutical Development
4-amino-1-ethyl-1H-pyrazole-3-carbonitrile is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows it to be used in the development of drugs targeting specific biological pathways. For instance, it can be modified to create molecules with potential anti-inflammatory, antiviral, or anticancer properties .
Agrochemical Research
This compound is also significant in the field of agrochemicals. It can be used to synthesize new pesticides or herbicides that are more effective and environmentally friendly. The presence of the pyrazole ring in its structure is known to enhance the biological activity of agrochemical agents .
Material Science
In material science, 4-amino-1-ethyl-1H-pyrazole-3-carbonitrile is used to develop new materials with enhanced properties. For example, it can be incorporated into polymers to improve their thermal stability and mechanical strength. This makes it useful in the production of high-performance materials for various industrial applications .
Catalysis
The compound is also explored in catalysis research. It can act as a ligand in the formation of metal complexes, which are used as catalysts in various chemical reactions. These catalysts can improve the efficiency and selectivity of reactions, making industrial processes more sustainable and cost-effective .
Biological Studies
In biological studies, 4-amino-1-ethyl-1H-pyrazole-3-carbonitrile is used as a probe to investigate enzyme functions and interactions. Its structure allows it to bind to specific enzymes, helping researchers understand their mechanisms and develop inhibitors that can regulate their activity .
Mechanism of Action
Target of Action
Similar compounds such as indole derivatives have been found to bind with high affinity to multiple receptors , which could suggest a similar behavior for 4-amino-1-ethyl-1H-pyrazole-3-carbonitrile.
Mode of Action
It’s worth noting that compounds with similar structures have shown inhibitory activity against certain enzymes . This suggests that 4-amino-1-ethyl-1H-pyrazole-3-carbonitrile might interact with its targets by inhibiting their function, leading to changes in cellular processes.
Biochemical Pathways
Similar compounds have been found to affect various biological activities . Therefore, it’s plausible that 4-amino-1-ethyl-1H-pyrazole-3-carbonitrile could influence a range of biochemical pathways, leading to downstream effects on cellular functions.
Result of Action
Similar compounds have shown significant inhibitory activity, suggesting that 4-amino-1-ethyl-1h-pyrazole-3-carbonitrile could potentially lead to significant changes in cellular processes .
properties
IUPAC Name |
4-amino-1-ethylpyrazole-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4/c1-2-10-4-5(8)6(3-7)9-10/h4H,2,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMHZHXMOBLALBC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C#N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-amino-1-ethyl-1H-pyrazole-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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